molecular formula C11H24N2O2 B6242973 1-butyl-3-(3-hydroxypropyl)-1-propylurea CAS No. 2169509-42-4

1-butyl-3-(3-hydroxypropyl)-1-propylurea

Cat. No. B6242973
CAS RN: 2169509-42-4
M. Wt: 216.3
InChI Key:
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Description

“1-butyl-3-(3-hydroxypropyl)-1-propylurea” is a compound that falls under the category of ionic liquids (ILs). ILs have attracted enormous attention from scientists across the globe due to their unique properties . They are known for their air and moisture stability, and their physicochemical properties can differ significantly depending on the anionic/cationic species and alkyl chain length .

Mechanism of Action

The compound “1-butyl-3-(3-hydroxypropyl)-1-propylurea” has been identified as one of the most potent A1 Adenosine Receptors (ARs) antagonists . A1 ARs are distributed throughout the body and are primarily inhibitory in the regulation of adenylyl cyclase activity, able to reduce the cyclic AMP levels .

Safety and Hazards

While the specific safety and hazards of “1-butyl-3-(3-hydroxypropyl)-1-propylurea” are not detailed in the available resources, it is known that ILs can pose potential threats to the environment and ecosphere . Their potential impact on water and soils, as well as in the associated biota, could not be neglected .

Future Directions

The future directions of “1-butyl-3-(3-hydroxypropyl)-1-propylurea” and similar ILs lie in their potential applications in various fields. For instance, ILs are becoming a revolutionary synthesis medium for inorganic nanomaterials . They are also being explored for their potential use in Proton Exchange Membrane Fuel Cells .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-butyl-3-(3-hydroxypropyl)-1-propylurea involves the reaction of 1-butyl-3-(prop-2-en-1-yl)urea with 3-chloropropan-1-ol in the presence of a base to form the intermediate 1-butyl-3-(3-chloropropyl)-1-propylurea. This intermediate is then reacted with sodium hydroxide and water to form the final product.", "Starting Materials": [ "1-butyl-3-(prop-2-en-1-yl)urea", "3-chloropropan-1-ol", "base", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 1-butyl-3-(prop-2-en-1-yl)urea is reacted with 3-chloropropan-1-ol in the presence of a base to form 1-butyl-3-(3-chloropropyl)-1-propylurea.", "Step 2: The intermediate 1-butyl-3-(3-chloropropyl)-1-propylurea is then reacted with sodium hydroxide and water to form 1-butyl-3-(3-hydroxypropyl)-1-propylurea, the final product." ] }

CAS RN

2169509-42-4

Molecular Formula

C11H24N2O2

Molecular Weight

216.3

Purity

95

Origin of Product

United States

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